![molecular formula C9H6N2O3 B2812952 2-(Pyridin-3-yl)-1,3-oxazole-4-carboxylic acid CAS No. 1014630-48-8](/img/structure/B2812952.png)
2-(Pyridin-3-yl)-1,3-oxazole-4-carboxylic acid
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Overview
Description
2-(Pyridin-3-yl)-1,3-oxazole-4-carboxylic acid, also known as POCA, is a heterocyclic compound that has been extensively studied for its potential use in various scientific research applications. POCA is a derivative of pyridine and oxazole, and its unique chemical structure makes it an interesting compound for further investigation.
Scientific Research Applications
- Research Findings :
- Procedure : The synthesis involved multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid .
- Researchers may explore the synthesis of other heterocyclic derivatives based on this compound. For instance, derivatives with pyrazole or pyran cores could be of interest .
Anti-Fibrosis Activity
Synthesis of Substituted Imidazo[1,2-a]Pyridin-3-yl-Acetic Acids
Other Heterocyclic Derivatives
Mechanism of Action
Target of Action
Similar compounds, such as imidazo[1,2-a]pyridine derivatives, have been reported to possess a broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs . They have also been proposed for the treatment of cancer and cardiovascular diseases .
Mode of Action
It’s worth noting that similar compounds, like zolpidem, a derivative of imidazo[1,2-a]pyridin-3-yl-acetic acid, exert their hypnotic effect by blocking γ-aminobutyric acid receptors . This suggests that 2-(Pyridin-3-yl)-1,3-oxazole-4-carboxylic acid might interact with its targets in a similar manner, leading to changes in cellular function.
Biochemical Pathways
For instance, imidazo[1,2-a]pyridine derivatives have been implicated in the modulation of γ-aminobutyric acid receptors, which play a crucial role in inhibitory neurotransmission .
Result of Action
Similar compounds have been reported to exhibit a range of biological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory effects . These compounds may also have potential applications in the treatment of cancer and cardiovascular diseases .
properties
IUPAC Name |
2-pyridin-3-yl-1,3-oxazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O3/c12-9(13)7-5-14-8(11-7)6-2-1-3-10-4-6/h1-5H,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLESRXJDGURDDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NC(=CO2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyridin-3-yl)-1,3-oxazole-4-carboxylic acid |
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